2-(2-fluorophenoxy)-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C16H18FNO4/c1-20-9-7-18(10-13-6-8-21-11-13)16(19)12-22-15-5-3-2-4-14(15)17/h2-6,8,11H,7,9-10,12H2,1H3
• InChI Key: SQDJSKJJKOPKLU-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1=COC=C1)C(=O)COC2=CC=CC=C2F
• Molecular Formula: C16H18FNO4
• Molecular Weight: 307.32 g/mol

Description

2-(2-fluorophenoxy)-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)acetamide, also known as FFA-3, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is a member of the acetamide class of compounds and has been extensively studied for its pharmacological properties.

Scientific Research Applications

Radioligands for Peripheral Benzodiazepine Receptor Imaging

The compound 2-(2-fluorophenoxy)-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)acetamide and its derivatives have been explored for their potential as radioligands, particularly for imaging peripheral benzodiazepine receptors (PBRs) in the brain. These receptors are implicated in various neurodegenerative diseases, making the radioligands valuable for diagnostic purposes and research into these conditions. For instance, N-(5-fluoro-2-phenoxyphenyl)-N-(2-[(18)F]fluoromethyl-5-methoxybenzyl)acetamide ([(18)F]-FMDAA1106) and its derivative [(18)F]FEDAA1106 have shown promise as potent radioligands for PBRs, with high radioactivity presence in the brain's olfactory bulb, indicating their potential utility in brain imaging and study of diseases like Alzheimer's and Parkinson's (Zhang et al., 2003).

Prodrugs for Anti-Pneumocystis Carinii Activity

Derivatives of 2-(2-fluorophenoxy)-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)acetamide have been synthesized and evaluated as prodrugs for their anti-Pneumocystis carinii pneumonia (PCP) activity. These prodrugs exhibit significant in vivo activity against PCP, making them potential candidates for the treatment of this opportunistic infection. For example, carbamate analogues of 2,5-bis(4-amidinophenyl)furan have shown effectiveness against PCP in rat models, highlighting the therapeutic potential of these compounds in managing infections in immunocompromised patients (Rahmathullah et al., 1999).

Synthesis and Characterization of Novel Compounds

The synthesis and characterization of novel compounds based on the structure of 2-(2-fluorophenoxy)-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)acetamide have been reported, contributing to the expansion of chemical libraries and potential therapeutic agents. For instance, the synthesis of novel 2-(4-cyano-3-fluoro-phenoxy)-N-(substituted phenyl) acetamides using 3-fluoro-4-cyanophenol as primary compounds has been documented, providing insights into the structural properties and potential applications of these compounds in medicinal chemistry (Yang Man-li, 2008).